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Compound of Interest

Compound Name: Cyclohexanecarbonyl chloride

Cat. No.: B031017

Physical Properties of Cyclohexanecarbonyl
Chloride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
cyclohexanecarbonyl chloride, specifically its boiling point and solubility. The information is
presented to support laboratory research and development activities, with a focus on data
accuracy and procedural knowledge.

Core Physical Properties

Cyclohexanecarbonyl chloride is a colorless to pale yellow liquid with a pungent odor.[1][2] It
is a reactive acyl chloride compound widely used as an intermediate in the synthesis of
pharmaceuticals and other fine chemicals.[1] Understanding its physical properties is crucial for
safe handling, reaction design, and purification.

Data Summary

The following table summarizes the reported boiling point of cyclohexanecarbonyl chloride
under various pressures.
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Physical Property

Value

Reference(s)

Boiling Point (Atmospheric)

184 °C

[3]

Boiling Point (Reduced

Pressure)

107 °C/ 11 mmHg

Boiling Point (Reduced

Pressure)

76 °C /2.3 kPa

[3]

Boiling Point (Reduced

Pressure)

68 °C / 12 mmHg

Regarding its solubility, cyclohexanecarbonyl chloride is generally soluble in organic

solvents.[1][2] However, it is not soluble in water; instead, it reacts vigorously with water in a

hydrolysis reaction.[1][2] This reactivity is a key characteristic of acyl chlorides.

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The

following sections detail generalized experimental protocols for determining the boiling point

and assessing the solubility of reactive compounds like cyclohexanecarbonyl chloride.

Boiling Point Determination: Thiele Tube Method

The Thiele tube method is a convenient technique for determining the boiling point of a small

amount of liquid.

Apparatus:

Thiele tube

Thermometer

Small test tube

Capillary tube (sealed at one end)

Heat-resistant oil (e.g., mineral oil)
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e Bunsen burner or heating mantle

Procedure:

o A small amount of cyclohexanecarbonyl chloride is placed in the small test tube.
e The capillary tube is placed inside the test tube with the open end down.

e The test tube is attached to the thermometer.

e The Thiele tube is filled with a suitable heat-resistant oil.

e The thermometer and test tube assembly are immersed in the oil in the Thiele tube.
o The side arm of the Thiele tube is gently heated.

» As the temperature rises, a stream of bubbles will emerge from the capillary tube.

e The heating is stopped, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.

Solubility Assessment for Water-Reactive Compounds

Due to its reactivity with water, a standard solubility test is not applicable. Instead, its behavior
in water and solubility in organic solvents are observed.

Procedure for Water Reactivity:

e In a fume hood, a small, controlled amount of deionized water is added dropwise to a test
tube containing a small sample of cyclohexanecarbonyl chloride.

e Observations are recorded, noting any heat evolution, fuming (due to the formation of HCI
gas), and the formation of two phases, indicating insolubility and reaction.

Procedure for Solubility in Organic Solvents:

» A small amount of cyclohexanecarbonyl chloride is added to a test tube containing an
organic solvent (e.g., diethyl ether, tetrahydrofuran, dichloromethane).
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e The mixture is agitated to observe if a homogeneous solution forms, indicating solubility.

Logical and Experimental Workflows

To provide a clearer understanding of the processes involving cyclohexanecarbonyl chloride,
the following diagrams illustrate a typical synthesis workflow and a fundamental reaction
pathway.
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Synthesis of Cyclohexanecarbonyl Chloride
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Caption: Experimental workflow for the synthesis of cyclohexanecarbonyl chloride.
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General Nucleophilic Acyl Substitution Pathway

Cyclohexanecarbonyl Chloride + Nucleophile (Nu-)
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Caption: Generalized mechanism of nucleophilic acyl substitution for cyclohexanecarbonyl
chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. CAS 2719-27-9: Cyclohexanecarbonyl chloride | CymitQuimica [cymitquimica.com]

3. Cyclohexanecarbonyl chloride [webbook.nist.gov]

To cite this document: BenchChem. [Physical properties of cyclohexanecarbonyl chloride
boiling point and solubility]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b031017?utm_src=pdf-body-img
https://www.benchchem.com/product/b031017?utm_src=pdf-body
https://www.benchchem.com/product/b031017?utm_src=pdf-body
https://www.benchchem.com/product/b031017?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Synthesis_and_Purification_of_Chlorocarbonyl_cyclohexane_d11.pdf
https://cymitquimica.com/cas/2719-27-9/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2719279&Mask=4
https://www.benchchem.com/product/b031017#physical-properties-of-cyclohexanecarbonyl-chloride-boiling-point-and-solubility
https://www.benchchem.com/product/b031017#physical-properties-of-cyclohexanecarbonyl-chloride-boiling-point-and-solubility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b031017#physical-properties-of-cyclohexanecarbonyl-
chloride-boiling-point-and-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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